Cas no 102617-49-2 (Bis-(cyclohexylmethyl)acetic acid)

• Product Name: Bis-(cyclohexylmethyl)acetic acid
• CAS No: 102617-49-2
• MF: C₁₆H₂₈O₂
• MW: 252.392325401306
• CID: 2194710
• Update Time: 2023-08-07

Bis-(cyclohexylmethyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• Cyclohexanepropanoic acid,a-(cyclohexylmethyl)-
• 3-cyclohexyl-2-(cyclohexylmethyl)propanoic acid
• bis-(cyclohexylmethyl)acetic acid
• HYWIEQGSJZPUNG-UHFFFAOYSA-N
• Bis-(cyclohexylmethyl)acetic acid

• Inchi： 1S/C16H28O2/c17-16(18)15(11-13-7-3-1-4-8-13)12-14-9-5-2-6-10-14/h13-15H,1-12H2,(H,17,18)
• InChI Key： HYWIEQGSJZPUNG-UHFFFAOYSA-N
• SMILES： OC(C(CC1CCCCC1)CC1CCCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 230
• Topological Polar Surface Area: 37.3

Experimental Properties

• Density: 0.991±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.015 g/l) (25 º C),